6-(4-fluorophenyl)-3-(2-oxo-2-(4-phenethylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-(4-fluorophenyl)-3-[2-oxo-2-[4-(2-phenylethyl)piperazin-1-yl]ethyl]pyrimidin-4-one
• InChI: InChI=1S/C24H25FN4O2/c25-21-8-6-20(7-9-21)22-16-23(30)29(18-26-22)17-24(31)28-14-12-27(13-15-28)11-10-19-4-2-1-3-5-19/h1-9,16,18H,10-15,17H2
• InChI Key: XDRSTNNDQQKKHD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=CC=C2)C(=O)CN3C=NC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol
• CAS No.: 1060207-48-8

Description

This pyrimidin-4(3H)-one derivative features a pyrimidinone core with two key substituents:

• Position 6: A 4-fluorophenyl group, contributing electron-withdrawing effects and enhancing metabolic stability.

The compound’s design likely targets central nervous system (CNS) receptors or enzymes, given the prevalence of fluorinated aromatic systems and piperazine derivatives in neuroactive drugs. Its synthesis would involve coupling a phenethylpiperazine intermediate to a pre-functionalized pyrimidinone core, followed by purification via column chromatography or recrystallization .

Comparison with Similar Compounds

Pyrimidin-4(3H)-one Derivatives with Piperazine/Piperidine Substituents

(a) 2-[4-(4-Fluorophenyl)piperazin-1-yl]-6-methylpyrimidin-4(3H)-one ()

• Core : Pyrimidin-4(3H)-one.
• Substituents :
  • Position 6: Methyl group (simpler alkyl chain vs. fluorophenyl in the target compound).
  • Position 2: 4-(4-Fluorophenyl)piperazine (directly attached to the core vs. a ketone-linked phenethylpiperazine in the target).
• Key Differences :
  • The methyl group at position 6 reduces steric hindrance compared to the bulkier 4-fluorophenyl group.
  • Direct piperazine attachment may limit conformational flexibility relative to the target compound’s ethyl ketone linker.
• Pharmacological Implications : Reduced fluorophenyl-mediated lipophilicity and altered receptor-binding kinetics .

(b) 7-(2-Fluorophenyl)-2-(4-(2-Fluorophenyl)piperazin-1-yl)thieno[3,2-d]pyrimidin-4(3H)-one ()

• Core: Thieno[3,2-d]pyrimidin-4(3H)-one (thiophene-fused pyrimidinone).
• Substituents :
  • Position 7: 2-Fluorophenyl.
  • Position 2: 4-(2-Fluorophenyl)piperazine.
• Key Differences: The thienopyrimidinone core introduces sulfur atoms, altering electronic properties and solubility. Dual fluorophenyl groups may enhance target affinity but increase molecular weight.

Pyrimidinone Derivatives with Heterocyclic Modifications

(a) 3-(4-Fluorophenyl)-2-(Methylsulfanyl)pyrimidin-4(3H)-one ()

• Core : Pyrimidin-4(3H)-one.
• Substituents :
  • Position 3: 4-Fluorophenyl.
  • Position 2: Methylsulfanyl group.
• Lack of a piperazine/phenethyl group limits interactions with amine-sensitive targets.
• Pharmacological Implications: Suitable for non-CNS applications (e.g., antimicrobial agents) due to reduced basicity .

(b) 6-(4-Chlorophenyl)-3-(3-Methoxy-4-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)thieno[3,2-d]pyrimidin-4(3H)-one ()

• Core: Thieno[3,2-d]pyrimidin-4(3H)-one.
• Substituents :
  • Position 6: 4-Chlorophenyl.
  • Position 3: Methoxy-phenethylpyrrolidine.
• Key Differences: Chlorine at position 6 increases electronegativity but may reduce metabolic stability compared to fluorine.
• Pharmacological Implications : Enhanced selectivity for peripheral targets (e.g., GPCRs) due to polar substituents .

Bicyclic and Polycyclic Analogs

3-[2-Oxo-2-(2-Thienyl)ethyl]-6-phenylthieno[2,3-d]pyrimidin-4(3H)-one ()

• Core: Thieno[2,3-d]pyrimidin-4(3H)-one (dual thiophene rings).
• Substituents :
  • Position 6: Phenyl.
  • Position 3: 2-Thienyl-linked ethyl ketone.
• Lack of a piperazine group reduces basicity and CNS penetration.
• Pharmacological Implications: Potential anticancer or antiviral applications due to extended aromatic systems .